N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide

• IUPAC Name: N-(4-acetamido-3-methylphenyl)-2-fluorobenzamide
• InChI: InChI=1S/C16H15FN2O2/c1-10-9-12(7-8-15(10)18-11(2)20)19-16(21)13-5-3-4-6-14(13)17/h3-9H,1-2H3,(H,18,20)(H,19,21)
• InChI Key: FBVPXERJYCJEDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=CC=C2F)NC(=O)C
• Molecular Formula: C16H15FN2O2
• Molecular Weight: 286.30 g/mol

Description

N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide, also known as ABT-888, is a small molecule inhibitor of poly (ADP-ribose) polymerase (PARP) enzymes. PARP enzymes play an important role in DNA repair, and their inhibition has been shown to selectively induce cell death in cancer cells that have defects in DNA repair pathways. ABT-888 has been extensively studied for its potential use in cancer treatment, and its synthesis, mechanism of action, and biochemical and physiological effects have been well documented.

Mechanism of Action

The mechanism of action of N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide is based on its inhibition of PARP enzymes, which play an important role in DNA repair. PARP enzymes are activated in response to DNA damage and are involved in the repair of single-strand breaks in DNA. Inhibition of PARP enzymes leads to the accumulation of DNA damage, particularly in cells with defects in DNA repair pathways, which can ultimately lead to cell death. N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide has been shown to selectively induce cell death in cancer cells with defects in DNA repair pathways, while sparing normal cells.
Biochemical and Physiological Effects
N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide has been shown to have a variety of biochemical and physiological effects, including inhibition of PARP enzyme activity, induction of DNA damage, and selective induction of cell death in cancer cells with defects in DNA repair pathways. N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide has also been shown to have anti-inflammatory effects, which may be relevant for its potential use in non-cancer indications. In preclinical studies, N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide has been shown to enhance the efficacy of chemotherapy and radiation therapy, and is currently being evaluated in clinical trials for its potential use in combination with these agents.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide has several advantages for use in lab experiments, including its well-characterized mechanism of action, selective induction of cell death in cancer cells with defects in DNA repair pathways, and potential synergy with DNA-damaging agents. However, there are also limitations to its use in lab experiments, including the need for careful selection of appropriate cell lines and the potential for off-target effects. Additionally, the use of N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide in lab experiments may not accurately reflect its activity in vivo, and further studies are needed to fully understand its potential clinical utility.

Future Directions

There are several future directions for research on N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide, including the evaluation of its potential use in combination with other targeted therapies, the identification of biomarkers of response to PARP inhibition, and the development of more potent and selective PARP inhibitors. Additionally, further studies are needed to fully understand the mechanisms of resistance to PARP inhibition and to identify strategies to overcome this resistance. The potential use of N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide in non-cancer indications, such as inflammation and neurodegeneration, is also an area of active research. Overall, the continued study of N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide and other PARP inhibitors has the potential to lead to significant advances in cancer treatment and other disease areas.

Scientific Research Applications

N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide has been extensively studied for its potential use in cancer treatment, particularly in combination with DNA-damaging agents such as chemotherapy and radiation therapy. The rationale for combining N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide with DNA-damaging agents is based on the fact that cancer cells with defects in DNA repair pathways are more sensitive to PARP inhibition, and the combination of N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide with DNA-damaging agents can lead to increased DNA damage and cell death in cancer cells. N-[4-(acetylamino)-3-methylphenyl]-2-fluorobenzamide has been shown to have activity against a variety of cancer types, including breast, ovarian, and lung cancer, and is currently being evaluated in clinical trials for its potential use in combination with chemotherapy and radiation therapy.